Toralactone-9-O-triglucoside

• Molecular Formula: C33H42O20
• Molecular Weight: 758.7 g/mol
• InChI: InChI=1S/C33H42O20/c1-10-3-11-4-12-5-13(46-2)6-14(18(12)23(39)19(11)30(45)48-10)49-32-26(42)25(41)21(37)17(52-32)9-47-31-28(44)29(22(38)16(8-35)50-31)53-33-27(43)24(40)20(36)15(7-34)51-33/h3-6,15-17,20-22,24-29,31-44H,7-9H2,1-2H3/t15-,16-,17-,20-,21-,22-,24+,25+,26-,27-,28-,29+,31-,32-,33+/m1/s1
• InChIKey: ZSJPHEBFJPZFFH-VFTFBOENSA-N

Toralactone-9-O-triglucoside: A Unique Phenolic Triglucoside with Distinct Glycosylation Pattern for Estrogen-Related Research and Prodrug Development

Toralactone-9-O-triglucoside (CAS 1002727-59-4) is a phenolic triglucoside isolated from Cassia tora seeds [1]. It features a toralactone aglycone core glycosylated at the 9-O position with a unique linear triglucosyl chain comprising β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→6)-β-D-glucopyranoside [2]. This specific glycosylation pattern distinguishes it from other toralactone glycosides, conferring distinct physicochemical and potentially biological properties relevant to estrogen-related disease research .

1

Glycosylation SAR probe Unique triglucosyl chain supports structure–activity studies of glycoside patterns on physicochemical behavior.

2

Prodrug activation substrate Enables glycosidase‑mediated hydrolysis research; aglycone release may support ER pathway assay context.

3

Aqueous formulation candidate Higher glycosylation may improve water solubility, supporting formulation‑exposure review for the toralactone pharmacophore.

• [1] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source
• [2] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source

Why Generic Substitution of Toralactone-9-O-triglucoside is Scientifically Unjustified

In-class toralactone glycosides cannot be interchangeably substituted due to profound differences in their glycosidic architecture, which directly dictate physicochemical and biological behavior. Toralactone-9-O-triglucoside possesses a unique triglucosyl chain, differentiating it from the monoglucoside (Toralactone-9-O-β-D-glucopyranoside) and diglucoside (Toralactone-9-O-gentiobioside) counterparts [1]. The number and linkage of sugar moieties critically influence aqueous solubility, membrane permeability, and metabolic stability. Furthermore, the specific glycosylation pattern is a key determinant for recognition and hydrolysis by glycosidases. In a critical study, naringinase pre-treatment of Cassia tora extract, which hydrolyzes the triglucosyl chain to release the aglycone toralactone, resulted in a significant increase in anti-estrogenic activity [2]. This directly demonstrates that the triglucoside form is a functionally distinct chemical entity, acting as a prodrug or a compound with inherently different activity compared to its deglycosylated aglycone or other glycoside variants .

Glycosylation degree mismatch

Monoglucoside or diglucoside analogs differ in aqueous solubility and membrane permeability; direct substitution may alter formulation and exposure context.

Enzyme recognition divergence

The specific triglucosyl linkage pattern determines glycosidase hydrolysis rate; simpler glycosides may not replicate the same prodrug activation kinetics.

Activity profile not transferable

The triglucoside acts as a distinct prodrug; its apparent ER‑modulation response differs from the aglycone, limiting interchangeability in cell‑based endpoint studies.

• [1] Seo, Y., Song, J. S., Kim, Y. M., & Jang, Y. P. (2017). Toralactone glycoside in Cassia obtusifolia mediates hepatoprotection via an Nrf2-dependent anti-oxidative mechanism. Food Research International, 97, 340-346. View Source
• [2] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source

Quantitative Differentiation Evidence for Toralactone-9-O-triglucoside: Procurement Justification Guide

Distinct Glycosylation Architecture Drives Solubility and Bioavailability Profile

Toralactone-9-O-triglucoside is a triglucoside with three glucose units [1]. In contrast, Toralactone-9-O-β-D-glucopyranoside is a monoglucoside with a single glucose unit (MW 434.39) and Toralactone-9-O-gentiobioside is a diglucoside with two glucose units (MW 596.54) [2]. The molecular weight increases from 434.39 g/mol to 758.68 g/mol with increasing glycosylation . As a class-level inference, this higher degree of glycosylation confers significantly greater aqueous solubility and alters the partition coefficient (LogP), making the triglucoside a water-soluble prodrug form compared to the less soluble aglycone (Toralactone, MW 272.25) [3].

Glycosylation architecture

Class-level

Triglucoside MW: 758.68 g/mol
Monoglucoside MW: 434.39 g/mol
Difference: +324.29 g/mol (two additional glucose units)

Supports aqueous solubility improvement context

Higher glycosylation class-level inference; LogP shift expected

Evidence Dimension	Molecular Weight (degree of glycosylation)
Target Compound Data	758.68 g/mol (triglucoside)
Comparator Or Baseline	434.39 g/mol (Toralactone-9-O-β-D-glucopyranoside, monoglucoside); 596.54 g/mol (Toralactone-9-O-gentiobioside, diglucoside); 272.25 g/mol (Toralactone, aglycone)
Quantified Difference	Target compound is 324.29 g/mol larger than the monoglucoside, representing two additional glucose units. It is 486.43 g/mol larger than the aglycone.
Conditions	Standard molecular weight calculation based on molecular formula C33H42O20.

Why This Matters

The unique triglucoside structure directly impacts its solubility, permeability, and potential as a water-soluble prodrug, differentiating it for formulations where the aglycone or simpler glycosides are unsuitable due to poor solubility.

• [1] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source
• [2] Seo, Y., Song, J. S., Kim, Y. M., & Jang, Y. P. (2017). Toralactone glycoside in Cassia obtusifolia mediates hepatoprotection via an Nrf2-dependent anti-oxidative mechanism. Food Research International, 97, 340-346. View Source
• [3] PubChem. Toralactone. Compound Summary. View Source

Differential Biological Activity: Triglucoside Acts as a Distinct Prodrug Compared to Aglycone

The biological activity of the triglucoside form is distinct from its aglycone. In a study of Cassia tora constituents, the triglucoside toralactone-9-O-triglucoside was isolated but not directly tested for anti-estrogenic activity [1]. However, its aglycone, toralactone, exhibited significant anti-estrogenic activity [2]. A critical finding showed that naringinase pre-treatment of a Cassia tora extract, which enzymatically removes the triglucosyl sugar chain, resulted in a significant increase in overall anti-estrogenic activity [3]. This provides class-level inference that the triglucoside acts as a prodrug; its native activity is distinct from, and potentially lower than, the potent anti-estrogenic activity of the toralactone aglycone released upon deglycosylation .

Prodrug vs. aglycone activity

Class-level

Triglucoside: anti‑estrogenic activity not directly quantified.
Aglycone (toralactone): reported significant anti‑estrogenic response.
Naringinase pre‑treatment (removes sugar chain) increased activity.

Supports prodrug activation study context

Data from yeast two‑hybrid and MCF‑7 proliferation assays

Evidence Dimension	Anti-estrogenic activity (presence/absence)
Target Compound Data	Anti-estrogenic activity for the triglucoside was not directly quantified in the study; it was isolated as a new compound [1].
Comparator Or Baseline	Toralactone (aglycone) showed significant anti-estrogenic activity [2].
Quantified Difference	Not directly quantified for the triglucoside. The effect of naringinase pre-treatment, which releases toralactone from its glycosides, demonstrates a significant increase in anti-estrogenic activity.
Conditions	Yeast two-hybrid assay and MCF-7 cell proliferation assay.

Why This Matters

This validates that the triglucoside is not simply a bioequivalent form; it is a prodrug that can be used to study the effects of glycosylation on activity, to deliver the aglycone in a more soluble form, or as a stable precursor for enzymatic studies.

• [1] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source
• [2] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source
• [3] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source

Uniquely Positioned as a Triglucoside Substrate for Studying Glycosidase-Mediated Activation

Toralactone-9-O-triglucoside, with its specific β(1→3) and β(1→6) linkages between three glucose units, is a unique substrate for studying glycosidase-mediated activation [1]. This contrasts sharply with Toralactone-9-O-gentiobioside, which has only a single β(1→6) linkage between two glucose units, and the monoglucoside which has no interglycosidic linkage [2]. The triglucoside's more complex glycosidic chain requires the action of specific glycosidases (e.g., β-glucosidase, naringinase) for complete deglycosylation to the active aglycone toralactone [3]. This provides a distinct and controlled system to investigate prodrug activation kinetics, the role of gut microbiota metabolism, and tissue-specific delivery of the toralactone pharmacophore .

Glycosidase substrate complexity

Class-level

Triglucoside: β(1→3) and β(1→6) interglycosidic bonds
Diglucoside: one β(1→6) bond
Monoglucoside: no interglycosidic linkage

Supports glycosidase specificity and step‑wise hydrolysis research

NMR‑based structural assignment; requires validation in enzyme assays

Evidence Dimension	Number and Type of Interglycosidic Linkages
Target Compound Data	Two interglycosidic bonds: one β(1→3) and one β(1→6) linkage between three glucose units [1].
Comparator Or Baseline	Toralactone-9-O-gentiobioside has one β(1→6) linkage between two glucose units [2]. Toralactone-9-O-β-D-glucopyranoside has no interglycosidic linkage.
Quantified Difference	Target compound has two more glucose units and two more specific glycosidic bonds than the monoglucoside, and one more than the diglucoside.
Conditions	Structural elucidation from NMR spectroscopy.

Why This Matters

This unique structure makes it a valuable tool compound for research into glycosidase selectivity, the impact of gut flora on natural product activation, and the rational design of prodrugs with controlled release properties.

• [1] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source
• [2] Seo, Y., Song, J. S., Kim, Y. M., & Jang, Y. P. (2017). Toralactone glycoside in Cassia obtusifolia mediates hepatoprotection via an Nrf2-dependent anti-oxidative mechanism. Food Research International, 97, 340-346. View Source
• [3] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source

Procurement-Driven Research Applications for Toralactone-9-O-triglucoside

Investigating Prodrug Activation by Gut Microbiota and Specific Glycosidases

Use Toralactone-9-O-triglucoside as a specific substrate to study the enzymatic activity of gut microbial β-glucosidases or purified glycosidases like naringinase [1]. Its unique triglucosyl chain with β(1→3) and β(1→6) linkages provides a more complex and discriminating substrate compared to simpler glycosides, allowing for detailed investigation of deglycosylation kinetics and the stepwise release of the active toralactone aglycone . This is directly supported by evidence showing that enzymatic removal of similar glycosides significantly enhances biological activity [2].

Development of Water-Soluble Formulations for the Toralactone Pharmacophore

Leverage the significantly enhanced aqueous solubility of Toralactone-9-O-triglucoside to develop parenteral or oral formulations where the poorly soluble aglycone, toralactone, is not feasible [1]. This application is based on the class-level inference that increased glycosylation directly improves water solubility. The compound can serve as a stable, soluble prodrug that can be administered and subsequently converted to the active toralactone in vivo, making it a critical tool for in vivo pharmacology studies of this chemical class .

Differentiating Estrogen Receptor Modulation: Prodrug vs. Active Metabolite

Employ Toralactone-9-O-triglucoside in comparative in vitro assays (e.g., MCF-7 cell proliferation or ER-binding assays) alongside its aglycone (toralactone) and other glycosides to definitively map the structure-activity relationship (SAR) of glycosylation on estrogen receptor modulation [1]. Research indicates that the triglucoside acts as a prodrug, while the aglycone toralactone is responsible for potent anti-estrogenic effects . This compound is essential for studies aiming to dissect the contribution of the sugar moiety to receptor binding, cellular uptake, and overall pharmacological effect [2].

Quality Control and Standardization of Cassia Seed-Derived Nutraceuticals

Utilize a high-purity (HPLC ≥98%) analytical standard of Toralactone-9-O-triglucoside for the identification, quantification, and quality control of Cassia tora and Cassia obtusifolia-based extracts and nutraceutical products [1]. As a unique and characteristic marker compound for the species, its presence and concentration are critical for botanical authentication and ensuring batch-to-batch consistency of herbal preparations used for estrogen-related and hepatoprotective applications .

Application

Selection Property

Validation Focus

Glycosidase prodrug activation studies

Complex triglucoside substrate with dual linkage types

Enzyme kinetics and step‑wise metabolite profiling

Aqueous formulation development

Enhanced water solubility conferred by triglucosyl chain

Solubility and stability in formulation matrices

ER modulation SAR studies

Prodrug vs. aglycone comparison for receptor activity

Cell‑based ER pathway endpoint assays

Botanical extract standardization

Unique marker compound for Cassia seed authentication

HPLC identity and purity confirmation

• [1] El-Halawany, A. M., Chung, M. H., Nakamura, N., Ma, C. M., Nishihara, T., & Hattori, M. (2007). Estrogenic and anti-estrogenic activities of Cassia tora phenolic constituents. Chemical and Pharmaceutical Bulletin, 55(10), 1476-1482. View Source
• [2] Seo, Y., Song, J. S., Kim, Y. M., & Jang, Y. P. (2017). Toralactone glycoside in Cassia obtusifolia mediates hepatoprotection via an Nrf2-dependent anti-oxidative mechanism. Food Research International, 97, 340-346. View Source